Cas no 118564-77-5 (1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea)

• Product Name: 1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea
• CAS No: 118564-77-5
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 2615845
• PubChem ID: 10706745
• Update Time: 2025-04-21

1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea
• CHEMBL61417
• BDBM50058591
• 118564-77-5
• SCHEMBL6241254
• DTXSID60443818
• N-[1-(1-benzothien-2-yl)ethyl]-N''-ethyl-N-hydroxyurea

• Inchi： 1S/C13H16N2O2S/c1-3-14-13(16)15(17)9(2)12-8-10-6-4-5-7-11(10)18-12/h4-9,17H,3H2,1-2H3,(H,14,16)
• InChI Key： QECDFJOPYQTXGU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)N(C(NCC)=O)O

Computed Properties

• Exact Mass: 264.09324893Da
• Monoisotopic Mass: 264.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų